1-(3-chlorophenyl)-5-(3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-5-(3-methoxyphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H13ClN2O3/c1-23-14-7-2-4-11(8-14)16-10-15(17(21)22)19-20(16)13-6-3-5-12(18)9-13/h2-10H,1H3,(H,21,22)
• InChI Key: YCYPJQIEEFOSNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NN2C3=CC(=CC=C3)Cl)C(=O)O

Description

1-(3-chlorophenyl)-5-(3-methoxyphenyl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C17H13ClN2O3 and its molecular weight is 328.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.50 g (4.20 mmol) of the compound of Example 31A are provided in 20 ml of 1,4-dioxane, 20 ml (20 mmol) of a 1N solution of lithium hydroxide in water are added, and the mixture is stirred at 70° C. for 1 h. The mixture is concentrated, a 1N aqueous hydrogen chloride solution is subsequently added to the residue until the pH is acidic, the mixture is extracted with ethyl acetate, and the combined organic phases are dried over magnesium sulfate, filtered and concentrated. 1.32 g (92% of theory) of the title compound are obtained.